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Compound of Interest

Compound Name: Fenthion sulfone-d6

Cat. No.: B12422240 Get Quote

Fenthion Sulfone-d6: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, metabolic

pathways, and analytical methodologies related to Fenthion sulfone-d6. This deuterated

analog of Fenthion sulfone serves as a crucial internal standard for the accurate quantification

of its parent compound in various matrices.

Core Chemical Properties
Fenthion sulfone-d6 is a stable isotope-labeled form of Fenthion sulfone, a metabolite of the

organothiophosphate insecticide Fenthion. The deuterium labeling provides a distinct mass

spectrometric signature, making it an ideal internal standard for analytical applications.

Quantitative Chemical Data
A summary of the key chemical and physical properties of Fenthion sulfone-d6 is presented

below. It is important to note that while some properties are reported for the deuterated

compound, others are extrapolated from data on the non-deuterated Fenthion sulfone due to

limited availability of specific experimental data for the d6 variant.
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Property Value Source(s)

Chemical Formula C₁₀H₉D₆O₅PS₂ [1][2]

Molecular Weight 316.36 g/mol [1][2]

CAS Number 2469195-97-7 [3]

Synonyms

Phosphorothioic Acid O,O-

(Dimethyl-d6) O-[3-Methyl-4-

(methylsulfonyl)phenyl] ester

Physical Format Neat

Storage Temperature -20°C

Shipping Temperature Room Temperature

Country of Origin CANADA

SMILES

O=S(C1=C(C)C=C(OP(OC([2

H])([2H])[2H])(OC([2H])([2H])

[2H])=S)C=C1)(C)=O

InChI

InChI=1S/C10H15O5PS2/c1-

8-7-9(15-16(17,13-2)14-3)5-6-

10(8)18(4,11)12/h5-7H,1-

4H3/i2D3,3D3

Unlabelled CAS Number 3761-42-0

Metabolic Pathway of Fenthion
Fenthion undergoes extensive metabolism in various organisms, leading to the formation of

several metabolites, including Fenthion sulfone. The metabolic pathway primarily involves

oxidation of the thiomethyl group and the phosphorothioate group. Fenthion is first oxidized to

Fenthion sulfoxide, which is then further oxidized to Fenthion sulfone. Concurrently, the P=S

bond in Fenthion and its sulfoxide and sulfone metabolites can be oxidized to a P=O bond,

forming the corresponding oxon analogs, which are generally more potent acetylcholinesterase

inhibitors. The key enzymes involved in these transformations include cytochrome P450s and

flavin-containing monooxygenases.
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Metabolic pathway of Fenthion.

Experimental Protocols
Accurate quantification of Fenthion and its metabolites is critical for food safety and

environmental monitoring. The following sections detail the widely adopted QuEChERS method

for sample preparation and subsequent analysis by UHPLC-MS/MS.

Sample Preparation: QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) Method
The QuEChERS method is a streamlined approach for the extraction and cleanup of pesticide

residues from a wide range of food matrices.

Materials:

Homogenized sample (e.g., fruit, vegetable, or tissue)

Acetonitrile (ACN)

QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride, sodium citrate)

Dispersive solid-phase extraction (d-SPE) sorbents (e.g., primary secondary amine (PSA),

C18, graphitized carbon black (GCB))

Centrifuge tubes (50 mL and 15 mL)

Centrifuge
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Vortex mixer

Procedure:

Extraction:

1. Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

2. Add 10-15 mL of acetonitrile.

3. Add the appropriate QuEChERS extraction salt packet.

4. Cap the tube and vortex vigorously for 1 minute.

5. Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

1. Transfer the supernatant (acetonitrile layer) to a 15 mL d-SPE tube containing the

appropriate sorbent mixture for the sample matrix.

2. Cap the tube and vortex for 30 seconds.

3. Centrifuge at ≥3000 rcf for 5 minutes.

Final Extract:

1. The resulting supernatant is the final extract, which can be directly analyzed or further

diluted before injection into the UHPLC-MS/MS system.
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QuEChERS experimental workflow.

Analytical Methodology: Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS)
UHPLC-MS/MS is the preferred analytical technique for the sensitive and selective

determination of Fenthion and its metabolites due to its high resolution and specificity.

Instrumentation:
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UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray

ionization (ESI) source.

Typical UHPLC Conditions:

Column: C18 reverse-phase column (e.g., 1.7 µm particle size, 2.1 x 100 mm)

Mobile Phase: Gradient elution with water and methanol or acetonitrile, both typically

containing a small percentage of formic acid or ammonium formate to improve ionization.

Flow Rate: 0.2 - 0.4 mL/min

Injection Volume: 1 - 10 µL

Typical MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

Precursor and Product Ions: Specific precursor-to-product ion transitions are monitored for

each analyte and the internal standard (Fenthion sulfone-d6) to ensure accurate

identification and quantification. For Fenthion sulfone, a common precursor ion is m/z 311,

which fragments to product ions such as m/z 125 and m/z 109.

UHPLC System Mass Spectrometer
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Logical workflow of UHPLC-MS/MS analysis.

Conclusion
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Fenthion sulfone-d6 is an indispensable tool for the accurate and reliable quantification of

Fenthion sulfone in complex matrices. Understanding its chemical properties, the metabolic

fate of its parent compound, and the appropriate analytical methodologies are essential for

researchers, scientists, and drug development professionals working in the fields of food safety,

environmental science, and toxicology. The detailed protocols and diagrams provided in this

guide serve as a valuable resource for implementing robust analytical methods for the

monitoring of Fenthion and its metabolites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12422240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

